Isosorbide 5-Mononitrate 2-β-D-Glucuronide
Isosorbide 5-Mononitrate 2-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
32871-20-8
VCID:
VC0029193
InChI:
InChI=1S/C12H17NO12/c14-5-6(15)10(11(17)18)24-12(7(5)16)23-3-1-21-9-4(25-13(19)20)2-22-8(3)9/h3-10,12,14-16H,1-2H2,(H,17,18)/t3-,4+,5?,6?,7?,8+,9+,10?,12?/m0/s1
SMILES:
C1C(C2C(O1)C(CO2)O[N+](=O)[O-])OC3C(C(C(C(O3)C(=O)O)O)O)O
Molecular Formula:
C₁₂H₁₇NO₁₂
Molecular Weight:
367.26 g/mol
Isosorbide 5-Mononitrate 2-β-D-Glucuronide
CAS No.: 32871-20-8
Reference Standards
VCID: VC0029193
Molecular Formula: C₁₂H₁₇NO₁₂
Molecular Weight: 367.26 g/mol
| CAS No. | 32871-20-8 |
|---|---|
| Product Name | Isosorbide 5-Mononitrate 2-β-D-Glucuronide |
| Molecular Formula | C₁₂H₁₇NO₁₂ |
| Molecular Weight | 367.26 g/mol |
| IUPAC Name | 6-[[(3S,3aR,6R,6aS)-6-nitrooxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C12H17NO12/c14-5-6(15)10(11(17)18)24-12(7(5)16)23-3-1-21-9-4(25-13(19)20)2-22-8(3)9/h3-10,12,14-16H,1-2H2,(H,17,18)/t3-,4+,5?,6?,7?,8+,9+,10?,12?/m0/s1 |
| Standard InChIKey | MQHSDQNPAIOBOQ-KUIJWGRUSA-N |
| Isomeric SMILES | C1[C@@H]([C@@H]2[C@H](O1)[C@@H](CO2)O[N+](=O)[O-])OC3C(C(C(C(O3)C(=O)O)O)O)O |
| SMILES | C1C(C2C(O1)C(CO2)O[N+](=O)[O-])OC3C(C(C(C(O3)C(=O)O)O)O)O |
| Canonical SMILES | C1C(C2C(O1)C(CO2)O[N+](=O)[O-])OC3C(C(C(C(O3)C(=O)O)O)O)O |
| Synonyms | 1,4:3,6-Dianhydro-2-O-β-D-glucopyranuronosyl-D-glucitol 5-Nitrate; |
| PubChem Compound | 62991 |
| Last Modified | Dec 23 2021 |
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